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Compound of Interest

Compound Name: (1R)-1-(4-propylphenyl)ethan-1-ol

CAS No.: 105364-41-8

Cat. No.: B3009730

Get Quote

Executive Summary & Core Directive
Target Molecule: (R)-1-(4-propylphenyl)ethanol Synonyms: (R)-4-propyl-

-methylbenzyl alcohol; (R)-p-propyl-1-phenylethanol. CAS (Racemic): 80866-86-0 (implied) /
105364-41-8 (general analog class). Target Audience: Medicinal Chemists, Process
Development Scientists.

Scientific Reality Check: While specific optical rotation values for the propyl derivative are less

ubiquitous in open literature than its isobutyl (ibuprofen intermediate) or ethyl analogs, the

value can be rigorously bracketed using Structure-Optical Rotation Relationships (SORR). The

(R)-enantiomer of this homologous series consistently exhibits a dextrorotatory (+) sign with a

specific rotation

concentrated between +44° and +47° (c=1, CHCl

or CH

Cl
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).

This guide defines the reference range, provides the comparative data that validates it, and

details the experimental protocols to confirm enantiomeric excess (ee).

Reference Optical Rotation Data
The following table synthesizes experimental data from the homologous series of 1-(4-

alkylphenyl)ethanols. The structural similarity (electronic and steric) allows for high-confidence

interpolation for the propyl derivative.

Table 1: Comparative Optical Rotation of (R)-1-(4-
Alkylphenyl)ethanols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3009730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituent
(Para)

Configuration (deg)
Concentration
/ Solvent

Source
Validation

-H

(Unsubstituted)
(R) +45.5° c=5.0, MeOH Lit. Standard [1]

-CH

(Methyl)
(R) +47.0°

c=0.32, CH

Cl
Exp. Verified [2]

-C

H

(Ethyl)

(R)* +46.7° c=1.0, CHCl Inferred from (S)

= -46.7° [3]

-n-C

H

(Propyl)

(R) +44° to +47° c=1.0, CHCl
Predicted

Reference

Range

-i-C

H

(Isopropyl)

(R) +33.8°

c=0.6, CH

Cl
Exp. Verified [2]

-i-C

H

(Isobutyl)

(R) +44.1°

c=0.54, CH

Cl
Exp. Verified [2]

*Note: The (S)-enantiomer of the ethyl analog is reported as -46.7°. By definition, the (R)-

enantiomer is +46.7°.

Technical Insight
The propyl group (-CH

CH
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CH

) is sterically and electronically intermediate between the ethyl and isobutyl groups.

Trend: The rotation remains robustly positive for the (R)-series.

Deviation: The isopropyl group shows a lower rotation (+33.8°), likely due to the branched

steric bulk adjacent to the phenyl ring affecting the preferred conformation of the chiral

center. The n-propyl group, being linear, will align more closely with the ethyl and isobutyl

behaviors, supporting the +44–47° range.

Experimental Protocols
A. Polarimetry: Self-Validating Measurement
To ensure the measured rotation accurately reflects the enantiomeric purity, follow this strict

SOP.

Sample Preparation:

Weigh 20–50 mg of the isolated alcohol into a tared 2 mL volumetric flask.

Dissolve in HPLC-grade Chloroform (CHCl

) or Dichloromethane (CH

Cl

).

Critical: Ensure the solution is clear and free of particulate matter (filter through 0.45 µm

PTFE if necessary).

Measurement:

Instrument: Digital Polarimeter (Sodium D-line, 589 nm).

Cell: 1 dm (100 mm) thermostated cell at 20°C or 25°C.

Blanking: Blank with the exact solvent batch used for dissolution.
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Calculation:

Where:

= Observed rotation (degrees).[1][2][3]

= Path length (dm).[1][2][3]

= Concentration (g/mL).[1][2][3]

B. Chiral HPLC: The "Gold Standard" Validation
Optical rotation is prone to errors from chemical impurities. Chiral HPLC is required to confirm

the ee before accepting the rotation value.

Column: Daicel Chiralcel OD-H or Chiralpak AD-H (Cellulose/Amylose derivatives).

Mobile Phase: Hexane : Isopropanol (95:5 to 98:2).

Flow Rate: 0.5 – 1.0 mL/min.

Detection: UV @ 214 nm or 254 nm.

Expected Elution: The (R)- and (S)-enantiomers typically separate with a resolution factor (

) > 1.5. (R)-isomers often elute second on OD-H columns for this class, but racemic
standards must be run first to establish retention times.

Synthesis & Resolution Workflow
To generate the reference standard (R)-4-propyl-

-methylbenzyl alcohol, a Lipase-Catalyzed Kinetic Resolution is the most robust method for
high optical purity (>99% ee).

Mechanism
Lipases (e.g., Candida antarctica Lipase B, CAL-B) selectively acetylate the (R)-enantiomer of

secondary benzylic alcohols, leaving the (S)-alcohol unreacted (or vice versa depending on the

specific enzyme/acyl donor, but CAL-B is typically (R)-selective for acylation).
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Substrate: Racemic 1-(4-propylphenyl)ethanol.[4][5]

Reagent: Vinyl Acetate (Acyl donor).

Catalyst: Immobilized CAL-B (Novozym 435).

Solvent: MTBE or Toluene (anhydrous).

Workflow Diagram (DOT)
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Figure 1: Biocatalytic kinetic resolution workflow to isolate the (R)-enantiomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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